(2-Nitropyridin-3-yl)phenylamine

• Molecular Formula: C11H9N3O2
• Molecular Weight: 215.21 g/mol
• IUPAC Name: 2-nitro-N-phenylpyridin-3-amine
• InChI: InChI=1S/C11H9N3O2/c15-14(16)11-10(7-4-8-12-11)13-9-5-2-1-3-6-9/h1-8,13H
• InChI Key: HSBAXBJPTWDJFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC2=C(N=CC=C2)[N+](=O)[O-]

Description

(2-Nitropyridin-3-yl)phenylamine is a useful research compound. Its molecular formula is C11H9N3O2 and its molecular weight is 215.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-fluoro-2-nitropyridine (1.07 g, 6.75 mmol), aniline (1.8 mL, 20.2 mmol) and Et3N (2.8 mL, 20.2 mmol) in DMF (10 mL) was stirred at 100° C. for 16 h under a nitrogen atmosphere. After cooling to RT, the volatiles were removed under reduced pressure. The resulting residue was partitioned between DCM and water. The aqueous phase was further extracted with DCM (×3) and the combined organic fractions dried (Na2SO4) and concentrated in vacuo. The resulting residue was purified by column chromatography (Si—PCC, gradient 0-4% MeOH in DCM) to afford the title compound as a red oil (2.24 g, quantitative). LCMS (Method C): RT 3.03 min [M+H]+ 216.2.